6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• IUPAC Name: 6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• InChI: InChI=1S/C12H7ClN2OS/c13-9-3-1-8(2-4-9)11-10(7-16)15-5-6-17-12(15)14-11/h1-7H
• InChI Key: DDZYUQDDVHXBIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C=CSC3=N2)C=O)Cl
• Molecular Formula: C12H7ClN2OS
• DSSTOX Substance ID: DTXSID30318569
• Molecular Weight: 262.72 g/mol
• CAS RN: 82588-41-8

Description

The compound 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a derivative of imidazo[2,1-b][1,3]thiazole, which is a fused heterocyclic system that has garnered interest due to its potential pharmacological properties. Although the specific compound is not directly described in the provided papers, similar compounds with variations in their substituents have been synthesized and analyzed, providing insights into the chemical behavior and properties that could be extrapolated to the compound of interest.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves multi-step reactions with careful selection of reagents and conditions to ensure the formation of the desired product. For instance, the synthesis of 6-(2-chlorophenyl)-3-methyl[1,2,4]triazolo[4,5-b][1,3,4]thiadiazole involved various reagents and was characterized by spectroscopic techniques before being confirmed by X-ray crystal structure analysis . Similarly, the synthesis of 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes was achieved via the Vilsmeier–Haack reaction, which is a formative method for introducing aldehyde groups into heterocyclic compounds . These methods could potentially be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds is often determined using X-ray crystallography, which provides detailed information about the arrangement of atoms within the crystal lattice. For example, the crystal and molecular structure of 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde was described, and the compound was found to crystallize in the monoclinic space group with specific cell parameters . The crystal structure of a related compound, 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-2-yl]-N′-[(E)-4-methoxybenzylidene]acetohydrazide, showed a dihedral angle between the thiazole and imidazole rings of 1.9°, indicating a nearly planar arrangement of these rings . This information is crucial for understanding the molecular geometry and potential reactivity of the compound .

Chemical Reactions Analysis

The reactivity of imidazo[2,1-b][1,3]thiazole derivatives can be explored through various chemical reactions. For instance, the transformation of 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde into tricyclic heterocycles was achieved by substituting the chlorine atom with an unsaturated thiolate or alkoxide, followed by the conversion of the aldehyde function into a 1,3-dipole, which then underwent intramolecular 1,3-dipolar cycloaddition reactions . These types of reactions are valuable for constructing biologically active fused heterocycles and could be relevant for the modification of this compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of heterocyclic compounds are influenced by their molecular structure. The crystal structure analysis often reveals stabilizing interactions such as hydrogen bonding and C-H…π interactions, which can affect the compound's solubility, melting point, and overall stability. For example, the crystal structure of 2-cyclohexyl-6-(2-oxo-2H-chromen-3-yl)imidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde is stabilized by C–H…O interactions . Similarly, intermolecular N—H…O hydrogen bonds and weak C—H…π interactions were observed in the crystal structure of 2-[6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazol-2-yl]-N′-[(E)-4-methoxybenzylidene]acetohydrazide . These interactions are likely to be present in this compound, contributing to its physical and chemical characteristics.

Scientific Research Applications

Stereoisomerization and Binding to Human Constitutive Androstane Receptor

The compound 6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde, known as an agonist of the human constitutive androstane receptor (hCAR), was studied for its stereoisomerization properties to address its insufficient stability which limits its therapeutic potential. The E- and Z-isomers of this compound were synthesized, characterized, and found to undergo E/Z isomerizations in solution. Molecular modeling suggested that both stereoisomers can bind to hCAR, indicating potential therapeutic applications through modulation of hCAR activity (Diethelm-Varela et al., 2020).

Electrophilic Substitution Studies

A study on electrophilic substitution of imidazo[2,1-b]thiazoles, including those with a range of substituents at position 6, provided insights into the chemical reactivity of compounds similar to this compound. This research contributes to understanding the chemical behavior and potential reactivity of this compound under various conditions, offering a foundation for further synthetic and pharmaceutical applications (O'daly et al., 1991).

Antitumor Activity

The compound was also investigated as part of a study on guanylhydrazones derived from imidazo[2,1-b]thiazoles for their antitumor activity. One derivative in particular was found to inhibit Complex III of the mitochondrial respiratory chain and induce apoptosis in cell lines, suggesting the compound's framework could be useful in developing new antitumor agents (Andreani et al., 2005).

Crystal Structure Analysis

The crystal and molecular structure of related compounds, such as 2-(4-fluorobenzyl)-6-phenyl-imidazo[2,1-b][1,3,4]thiadiazole-5-carbaldehyde, was described to highlight the structural characteristics. These studies provide valuable information on the molecular configuration, which is crucial for understanding the interaction mechanisms of similar compounds in biological systems (Banu et al., 2010).

Synthesis and Biological Activity

Research on the synthesis and biological evaluation of new imidazo[2,1-b][1,3,4]thiadiazole-benzimidazole derivatives, including structures analogous to this compound, showed potential anti-tuberculosis activity. This suggests that derivatives of the compound could be explored further for their antimicrobial properties, contributing to the development of new therapeutic agents (Ramprasad et al., 2015).

Q & A

Q1: What is the primary target of CITCO?

A: CITCO primarily targets the constitutive androstane receptor (CAR, NR1I3), a nuclear receptor involved in regulating xenobiotic and endobiotic metabolism. [, , , , , , , , , , , , , , , , , , , , , , , , , , , ]

Q2: What are the downstream effects of CITCO activating CAR?

A: CITCO activation of CAR leads to the induction of genes encoding drug-metabolizing enzymes, particularly those from the cytochrome P450 (CYP) family, and drug transporters. These include CYP2B6, CYP3A4, and UGT1A1, among others. [, , , , , , , , , , , , , , , , , , , , , , , , , , , ]

Q3: How does CITCO exert its effect on CAR at the molecular level?

A: CITCO directly binds to the ligand-binding domain of CAR, leading to its activation. This activation triggers the recruitment of coactivators, such as steroid receptor coactivator 1 (SRC-1) and glucocorticoid receptor-interacting protein 1 (GRIP-1), to the receptor complex. [, , , , , , , , , , , , , , , , , , , , , ] This complex subsequently binds to specific DNA sequences within the promoter regions of target genes, thereby inducing their transcription.

Q4: Is the activation of CAR by CITCO species-specific?

A: Yes, CITCO exhibits species-specificity in its activation of CAR. It primarily acts as an agonist for human CAR (hCAR) and is less effective in activating mouse CAR (mCAR). [, , , ]

Q5: Does CITCO impact the intracellular localization of CAR?

A: Studies have shown that CITCO treatment can induce nuclear translocation of CAR in certain cell types, such as COS1 cells. [] This translocation is essential for CAR to exert its transcriptional regulatory effects.

Q6: What is the molecular formula and weight of CITCO?

A6: The specific information regarding the molecular formula and weight of CITCO was not directly provided in the set of research papers you provided.

Q7: Is there any information on the spectroscopic data of CITCO?

A7: None of the provided research papers discuss the spectroscopic characterization of CITCO.

Q8: What is known about the stability of CITCO under various conditions?

A8: The provided research papers do not detail the stability of CITCO under various conditions. This information is crucial for understanding its storage requirements and potential for degradation during experiments.

Q9: How do structural modifications of CITCO affect its activity, potency, and selectivity?

A: While the provided research papers don't extensively cover CITCO modifications, one study investigated the impact of the five-amino-acid insertion present in the hCAR3 splicing variant. [] It revealed that the presence of a single alanine residue within this insertion is crucial for switching the constitutively active hCAR1 to the xenobiotic-sensitive hCAR3.

Q10: Are there any known analogs of CITCO with improved pharmacological properties?

A: One study identified a novel class of direct human CAR agonists - 2-(3-methoxyphenyl)quinazoline derivatives. [] These compounds demonstrated more potent activation of hCAR than CITCO and also exhibited activity towards other xenobiotic receptors like PXR, AHR, and the vitamin D receptor.

Q11: What cell-based assays are commonly used to investigate CITCO's effects?

A: Luciferase reporter gene assays are widely employed to study CITCO's ability to activate CAR and PXR. These assays utilize reporter plasmids containing CAR/PXR response elements linked to a luciferase gene, allowing for quantification of receptor activation by measuring luciferase activity. [, , , , , , , , , , , , , , , , , , , , , , , , , , , ]

Q12: What in vitro models are used to study the effects of CITCO on drug metabolism?

A: Primary human hepatocytes and various human liver-derived cell lines, such as HepG2, HepaRG, and Fa2N-4 cells, are commonly used to study CITCO-mediated induction of drug-metabolizing enzymes. These models allow for the assessment of changes in gene expression, protein levels, and enzyme activity. [, , , , , , , , , , , , , , , , , , , , , , , , , , , ]

Q13: What animal models have been used to study CITCO's effects in vivo?

A: Mouse models, including wild-type and CAR knockout mice, are commonly used to investigate the in vivo effects of CITCO on drug metabolism, gene regulation, and potential therapeutic applications. [, , , ] Humanized CAR mice, expressing human CAR instead of the mouse ortholog, are particularly valuable for studying human-specific responses to CITCO. []

Q14: What is known about the toxicity profile of CITCO?

A14: The provided research papers primarily focus on the molecular mechanisms and in vitro effects of CITCO, with limited information on its toxicological profile. Further studies are needed to fully assess its safety profile for potential therapeutic applications.

Q15: Have there been any studies on targeted delivery of CITCO?

A15: None of the provided research papers discuss targeted delivery strategies for CITCO.

Q16: What are the limitations of current in vitro models for studying CITCO?

A: Immortalized cell lines, although readily available and easy to maintain, may not fully recapitulate the complex interplay of different cell types and signaling pathways present in the liver. Additionally, differences in CAR expression levels and constitutive activity between cell lines and primary hepatocytes can influence the observed effects of CITCO. [, , ]